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Abstract

This technical guide provides a comprehensive overview of the solubility of Disperse Red 153,
a significant azo dye. The document compiles available qualitative and quantitative solubility
data in various organic solvents and water. It details a robust experimental protocol for the
precise determination of solubility, ensuring reproducibility for research and development
purposes. Furthermore, this guide presents logical workflows for solvent selection and
experimental execution through schematic diagrams, offering a practical framework for
laboratory applications.

Introduction to Disperse Red 153

Disperse Red 153 is a monoazo dye characterized by its deep red powder form. It is utilized in
the textile industry for dyeing synthetic fibers, particularly polyester. Chemically, it is identified
by the CAS number 78564-87-1. The solubility of Disperse Red 153 in various solvents is a
critical parameter for its application in dyeing processes, as well as for its toxicological and
environmental assessment. Understanding its solubility profile is essential for optimizing dyeing
methodologies, conducting analytical studies, and evaluating its potential environmental fate.

Solubility Data
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The solubility of a substance is a quantitative measure of the maximum amount of that
substance that can dissolve in a given amount of solvent at a specific temperature. For
disperse dyes like Disperse Red 153, solubility can vary significantly depending on the polarity
and chemical nature of the solvent.

Quantitative and Qualitative Solubility of Disperse Red
153

The following table summarizes the available solubility data for Disperse Red 153. While
qualitative information is available for several organic solvents, precise quantitative data in
these solvents is not readily found in publicly available literature and would require
experimental determination.

Solvent Solvent Type Solubility Temperature (°C)

Acetone Ketone Soluble[1][2][3][4][5] Not Specified
Chlorinated

Chloroform Soluble Not Specified
Hydrocarbon

Dimethylformamide

Amide Soluble Not Specified
(DMF)

Water Aqueous 87 ug/L 20

Experimental Protocol for Solubility Determination

To obtain accurate and reproducible quantitative solubility data for Disperse Red 153 in
various organic solvents, the isothermal shake-flask method followed by spectrophotometric
analysis is a reliable and widely accepted technique.

Materials and Equipment

o Disperse Red 153 (high purity)
o Selected organic solvents (e.g., acetone, chloroform, dimethylformamide) of analytical grade

e Analytical balance
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Thermostatic shaker or water bath

Centrifuge

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Syringe filters (0.45 pm)
Procedure

» Preparation of Saturated Solutions:

o Add an excess amount of Disperse Red 153 to several sealed flasks, each containing a
known volume of the chosen organic solvent. The presence of undissolved solid is crucial
to ensure saturation.

o Place the flasks in a thermostatic shaker set to a constant temperature (e.g., 25 °C £ 0.5
°C).

o Agitate the flasks for a predetermined time (e.g., 48-72 hours) to ensure that equilibrium
solubility is reached.

e Sample Separation:

o After the equilibration period, allow the flasks to stand undisturbed in the thermostatic bath
for at least 24 hours to allow the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a pipette and filter it through a
syringe filter (0.45 pm) to remove any suspended particles. This step is critical to prevent
interference from undissolved dye.

e Spectrophotometric Analysis:

o Prepare a series of standard solutions of Disperse Red 153 of known concentrations in
the same organic solvent.
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o Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) for Disperse Red 153 in that solvent.

o Plot a calibration curve of absorbance versus concentration.

o Dilute the filtered saturated solution with a known volume of the solvent to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted sample.
» Calculation of Solubility:

o Use the calibration curve to determine the concentration of the diluted sample.

o Calculate the concentration of the original saturated solution by accounting for the dilution
factor.

o Express the solubility in appropriate units, such as grams per liter (g/L) or milligrams per
milliliter (mg/mL).

Visualization of Workflows

The following diagrams, generated using Graphviz, illustrate the logical processes for solvent
selection and the experimental workflow for solubility determination.
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Start: Need to Dissolve
Disperse Red 153

Consult Qualitative Solubility Data Consider Application Requirements
(e.g., Acetone, Chloroform, DMF are known solvents) (e.g., Volatility, Toxicity, Polarity)

Select Potential Solvents

Iff quantitative data
is unavailable

Experimentally Determine
Quantitative Solubility

If qualitative data
is sufficient

Optimize Solvent System
(e.g., binary mixtures)

Final Solvent Selection
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Start: Prepare Materials
(Dye, Solvent, Glassware)

Add Excess Dye to Solvent in Flask

'

Equilibrate at Constant Temperature
with Agitation (e.g., 48h at 25°C)

'

Allow Undissolved Solids to Settle

'

Filter Supernatant (0.45 pm filter) Prepare Standard Solutions of Known Concentrations
Measure Absorbance of Standards and Sample Plot Calibration Curve
at Amax using UV-Vis Spectrophotometer (Absorbance vs. Concentration)

: :

Calculate Solubility of Sample
from Calibration Curve and Dilution Factor

End: Report Solubility Data
(e.g.,ing/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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